![molecular formula C26H25ClN2O7 B2782925 (2-chloro-5-nitrophenyl)(6,7-dimethoxy-1-((4-methoxyphenoxy)methyl)-3,4-dihydroisoquinolin-2(1H)-yl)methanone CAS No. 486427-33-2](/img/structure/B2782925.png)
(2-chloro-5-nitrophenyl)(6,7-dimethoxy-1-((4-methoxyphenoxy)methyl)-3,4-dihydroisoquinolin-2(1H)-yl)methanone
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Description
(2-chloro-5-nitrophenyl)(6,7-dimethoxy-1-((4-methoxyphenoxy)methyl)-3,4-dihydroisoquinolin-2(1H)-yl)methanone is a useful research compound. Its molecular formula is C26H25ClN2O7 and its molecular weight is 512.94. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Applications
Synthesis of Pyrrolo[4,3,2-de]quinolines : This research outlines the synthesis of various quinolines, including dimethoxy-methylquinoline derivatives, through a process involving nitrations, reductions, and cyclizations. This methodology could be relevant for creating complex quinoline structures similar to the compound (Roberts et al., 1997).
Antimalarial Studies : Analogues of primaquine synthesized using quinoline derivatives demonstrated efficacy against Plasmodium yoenii in mice. These findings highlight the potential of quinoline compounds in developing new antimalarial drugs (Zheng, Chen, & Gao, 1991).
Catalytic Reductions : The catalytic reduction of nitroarenes, including chloro and methoxy substituted compounds, to their corresponding aminoarenes showcases the utility of specific functional groups in facilitating chemical transformations (Watanabe et al., 1984).
Biological Applications and Medicinal Chemistry
Discovery of New Benzylisoquinoline Alkaloids : Research on the leaves of Beilschmiedia brevipes led to the identification of new alkaloids with potential medicinal properties, highlighting the importance of structural diversity in natural product discovery (Pudjiastuti et al., 2010).
Development of PET Agents for Parkinson's Disease : Synthesis of compounds for potential PET imaging of LRRK2 enzyme in Parkinson's disease illustrates the application of chemical synthesis in creating diagnostic tools (Wang et al., 2017).
Material Science and Polymer Chemistry
- Synthesis of Thermally Stable Poly(keto ether ether amide)s : This research demonstrates the synthesis of new polyamides with high thermal stability and solubility, showcasing the role of ether and keto groups in polymer design (Sabbaghian et al., 2015).
properties
IUPAC Name |
(2-chloro-5-nitrophenyl)-[6,7-dimethoxy-1-[(4-methoxyphenoxy)methyl]-3,4-dihydro-1H-isoquinolin-2-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25ClN2O7/c1-33-18-5-7-19(8-6-18)36-15-23-20-14-25(35-3)24(34-2)12-16(20)10-11-28(23)26(30)21-13-17(29(31)32)4-9-22(21)27/h4-9,12-14,23H,10-11,15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVVMXXPWQAPUQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OCC2C3=CC(=C(C=C3CCN2C(=O)C4=C(C=CC(=C4)[N+](=O)[O-])Cl)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25ClN2O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
512.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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